![molecular formula C20H24N2O B4069006 4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-propylbenzamide](/img/structure/B4069006.png)
4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-propylbenzamide
Overview
Description
4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-propylbenzamide, also known as DIPPA, is a chemical compound that has been widely studied for its potential use in scientific research. DIPPA belongs to the class of benzamide derivatives and has been found to have a variety of biochemical and physiological effects. In
Mechanism of Action
4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-propylbenzamide acts as a dopamine D3 receptor antagonist, which means it blocks the activity of dopamine at these receptors. Dopamine is a neurotransmitter that is involved in a variety of physiological processes, including reward, motivation, and motor function. By blocking dopamine activity at the D3 receptor, this compound may have potential therapeutic effects in the treatment of drug addiction and Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In animal studies, this compound has been found to decrease drug-seeking behavior and reduce the rewarding effects of drugs of abuse. This compound has also been found to improve motor function in animal models of Parkinson's disease. In addition, this compound has been found to have potential use in the treatment of schizophrenia, as dopamine D3 receptors have been implicated in the pathophysiology of this disorder.
Advantages and Limitations for Lab Experiments
4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-propylbenzamide has several advantages for use in lab experiments. It has been well studied and its synthesis method is well established. This compound is also highly selective for the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, there are also some limitations to the use of this compound in lab experiments. It has a relatively short half-life, which means that it may need to be administered frequently in order to maintain its effects. In addition, this compound has poor solubility in water, which can make it difficult to administer in certain experimental conditions.
Future Directions
There are several future directions for research on 4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-propylbenzamide. One area of interest is the development of more potent and selective dopamine D3 receptor antagonists. Another area of interest is the use of this compound in combination with other drugs for the treatment of drug addiction and Parkinson's disease. In addition, further research is needed to explore the potential use of this compound in the treatment of other neurological and psychiatric disorders, such as schizophrenia and depression.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in scientific research. It acts as a dopamine D3 receptor antagonist and has been found to have a variety of biochemical and physiological effects. This compound has potential use in the treatment of drug addiction, Parkinson's disease, and other neurological and psychiatric disorders. While there are some limitations to the use of this compound in lab experiments, it remains a useful tool for studying the role of dopamine D3 receptors in various physiological processes.
Scientific Research Applications
4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-propylbenzamide has been extensively studied for its potential use in scientific research. It has been found to be a potent and selective dopamine D3 receptor antagonist. This compound has also been studied for its potential use in the treatment of drug addiction, as dopamine D3 receptors have been implicated in drug-seeking behavior. In addition, this compound has been found to have potential use in the treatment of Parkinson's disease, as dopamine D3 receptors are involved in the regulation of motor function.
properties
IUPAC Name |
4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-N-propylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O/c1-2-12-21-20(23)18-9-7-16(8-10-18)14-22-13-11-17-5-3-4-6-19(17)15-22/h3-10H,2,11-15H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKEHZNQWEGKNBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=CC=C(C=C1)CN2CCC3=CC=CC=C3C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.